Cas no 2228885-72-9 (2-methoxy-3-3-(methoxymethyl)furan-2-yl-3-methylbutanoic acid)
2-methoxy-3-3-(methoxymethyl)furan-2-yl-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-methoxy-3-3-(methoxymethyl)furan-2-yl-3-methylbutanoic acid
- 2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid
- EN300-1773584
- 2228885-72-9
-
- Inchi: 1S/C12H18O5/c1-12(2,10(16-4)11(13)14)9-8(7-15-3)5-6-17-9/h5-6,10H,7H2,1-4H3,(H,13,14)
- InChI Key: KIRTZBVZNBJTGN-UHFFFAOYSA-N
- SMILES: O1C=CC(COC)=C1C(C)(C)C(C(=O)O)OC
Computed Properties
- Exact Mass: 242.11542367g/mol
- Monoisotopic Mass: 242.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 68.9Ų
2-methoxy-3-3-(methoxymethyl)furan-2-yl-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1773584-0.05g |
2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid |
2228885-72-9 | 0.05g |
$2219.0 | 2023-09-20 | ||
| Enamine | EN300-1773584-0.1g |
2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid |
2228885-72-9 | 0.1g |
$2324.0 | 2023-09-20 | ||
| Enamine | EN300-1773584-0.25g |
2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid |
2228885-72-9 | 0.25g |
$2430.0 | 2023-09-20 | ||
| Enamine | EN300-1773584-0.5g |
2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid |
2228885-72-9 | 0.5g |
$2536.0 | 2023-09-20 | ||
| Enamine | EN300-1773584-1.0g |
2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid |
2228885-72-9 | 1g |
$2641.0 | 2023-06-03 | ||
| Enamine | EN300-1773584-2.5g |
2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid |
2228885-72-9 | 2.5g |
$5178.0 | 2023-09-20 | ||
| Enamine | EN300-1773584-5.0g |
2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid |
2228885-72-9 | 5g |
$7659.0 | 2023-06-03 | ||
| Enamine | EN300-1773584-10.0g |
2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid |
2228885-72-9 | 10g |
$11358.0 | 2023-06-03 | ||
| Enamine | EN300-1773584-1g |
2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid |
2228885-72-9 | 1g |
$2641.0 | 2023-09-20 | ||
| Enamine | EN300-1773584-5g |
2-methoxy-3-[3-(methoxymethyl)furan-2-yl]-3-methylbutanoic acid |
2228885-72-9 | 5g |
$7659.0 | 2023-09-20 |
2-methoxy-3-3-(methoxymethyl)furan-2-yl-3-methylbutanoic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 2-methoxy-3-3-(methoxymethyl)furan-2-yl-3-methylbutanoic acid
Professional Introduction to Compound with CAS No. 2228885-72-9 and Product Name: 2-methoxy-3-3-(methoxymethyl)furan-2-yl-3-methylbutanoic acid
The compound identified by the CAS number 2228885-72-9 and the product name 2-methoxy-3-3-(methoxymethyl)furan-2-yl-3-methylbutanoic acid represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of functional groups such as 2-methoxy, 3-3-(methoxymethyl)furan, and 3-methylbutanoic acid suggests a high degree of molecular complexity, which is often associated with compounds exhibiting unique biochemical properties.
In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their pharmaceutical applications. The furan moiety in this compound is particularly noteworthy, as furans have been widely studied for their role in medicinal chemistry. Specifically, the 2-methoxy group and the 3-(methoxymethyl) substituent contribute to the compound's reactivity and stability, making it a valuable candidate for further investigation. The 3-methylbutanoic acid component introduces a carboxylic acid functionality, which is commonly utilized in the synthesis of various bioactive molecules.
Recent studies have highlighted the importance of structural diversity in the development of novel therapeutic agents. The compound in question exemplifies this principle, as its unique architecture may confer distinct pharmacological properties. For instance, the combination of the furan ring, methoxy groups, and methylbutanoic acid side chain could potentially influence its interaction with biological targets. This structural complexity is often leveraged to achieve selectivity, a critical factor in drug design.
The synthesis of such complex molecules requires meticulous planning and expertise. Advanced synthetic methodologies, including cross-coupling reactions and functional group transformations, are typically employed to construct the desired framework. The presence of multiple stereocenters in this compound necessitates careful control over reaction conditions to ensure high enantiomeric purity. This aspect is particularly relevant in pharmaceutical research, where stereochemistry can significantly impact a drug's efficacy and safety profile.
From a biochemical perspective, the compound's potential applications are multifaceted. The 2-methoxy group may serve as a point of interaction with enzymes or receptors, while the furan ring could modulate metabolic pathways. Additionally, the 3-methylbutanoic acid moiety might contribute to solubility or binding affinity. These features make it an attractive candidate for further exploration in areas such as enzyme inhibition or receptor modulation.
In vitro studies have begun to uncover the pharmacological potential of this compound. Preliminary experiments suggest that it may exhibit inhibitory activity against certain enzymes or interact with specific cellular receptors. These findings align with broader trends in drug discovery, where structurally diverse compounds are screened for their biological activity. The use of high-throughput screening technologies has accelerated this process, allowing researchers to rapidly assess large libraries of compounds for potential therapeutic value.
The synthetic pathways leading to this compound also offer insights into broader chemical principles. The incorporation of protective groups and selective deprotection steps is essential for constructing such intricate molecules without unintended side reactions. This underscores the importance of synthetic strategy in achieving high yields and purity levels required for pharmaceutical applications.
As research progresses, collaborations between chemists and biologists will be crucial for translating these findings into tangible therapeutic outcomes. The compound's unique structure provides a foundation for further derivatization, enabling researchers to fine-tune its properties for specific applications. This iterative process is fundamental to drug development and highlights the dynamic nature of modern chemical research.
The regulatory landscape also plays a significant role in advancing compounds like this one from laboratory research to clinical application. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that new drugs are safe and effective before reaching patients. This rigorous oversight underscores the importance of thorough characterization and testing at every stage of development.
Finally, advancements in computational chemistry have enhanced our ability to predict and understand molecular behavior. Molecular modeling techniques can simulate interactions between this compound and biological targets, providing valuable insights into its mechanism of action. These computational tools complement experimental approaches by offering rapid assessments of potential drug candidates.
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